Lepimectin A4

• Molecular Formula: C41H53NO10
• Molecular Weight: 719.9 g/mol
• InChI: InChI=1S/C41H53NO10/c1-7-33-24(2)18-19-40(52-33)22-31-21-30(51-40)17-16-26(4)36(50-39(45)34(42-47-6)28-13-9-8-10-14-28)25(3)12-11-15-29-23-48-37-35(43)27(5)20-32(38(44)49-31)41(29,37)46/h8-16,20,24-25,30-33,35-37,43,46H,7,17-19,21-23H2,1-6H3/b12-11+,26-16+,29-15+,42-34+/t24-,25-,30+,31-,32-,33+,35+,36+,37+,40+,41+/m0/s1
• InChIKey: HICUREFSAIZXFQ-CAEDSYAOSA-N

Lepimectin A4 Technical Baseline

Lepimectin A4 (CAS 171249-05-1) is a semi-synthetic macrocyclic lactone belonging to the milbemycin class of 16-membered macrolide antibiotics [1]. It constitutes the major active component (≥80%) of the commercial insecticide lepimectin, with the remaining portion being the closely related analog Lepimectin A3 [2]. Originally developed by Mitsui Chemicals, lepimectin acts as an allosteric modulator of glutamate-gated chloride channels (GluCl) in invertebrates, leading to neuronal hyperpolarization, paralysis, and cessation of feeding [3]. Lepimectin A4 possesses a distinct methoxyimino-phenylacetate substituent at the C-13 position, which differentiates it from precursor milbemycins and confers unique physicochemical and biological properties [1].

1

Macrocyclic lactone insecticide research — study of GluCl allosteric modulation in invertebrates

2

Resistance management tool — cross-resistance profiling against IRAC Group 1 and Group 6 compounds

3

Stage-specific toxicity screening — larval vs. adult insect bioassays

• [1] Kim, S.-W., Rahman, M.M., Abd El-Aty, A.M., et al. (2016). Development and validation of a QuEChERS-based method coupled with liquid chromatography-tandem mass spectrometry for the determination of lepimectin in animal products. Biomedical Chromatography, 30(11), 1835-1842. View Source
• [2] Mitsui Chemicals Agro, Inc. Lepimectin Technical Information. View Source
• [3] AERU, University of Hertfordshire. (2024). Lepimectin. Veterinary Substances DataBase. View Source

Why Lepimectin A4 Cannot Be Substituted

Substituting Lepimectin A4 with structurally similar compounds such as milbemectin, abamectin, or emamectin benzoate is scientifically unjustified despite their shared macrocyclic lactone core and common GluCl target . Critical structural modifications—specifically the C-13 methoxyimino-phenylacetate group in Lepimectin A4—result in markedly different lipophilicity (log P = 7.0 for Lepimectin A4) compared to milbemycins [1], directly impacting cuticular penetration, target-site binding kinetics, and pest spectrum . Furthermore, cross-resistance patterns diverge significantly: while emamectin-resistant Plutella xylostella strains exhibit cross-resistance to lepimectin, lepimectin retains efficacy against populations resistant to organophosphates and carbamates, positioning it as a strategic rotation partner in resistance management programs [2].

C-13 Methoxyimino-phenylacetate substitution alters lipophilicity and cuticular penetration — milbemycin analogs may not match target-site exposure.

Resist. Cross-resistance pattern diverges from abamectin/emamectin — lepimectin retains reported susceptibility in organophosphate-resistant strains while avermectin-selected strains may show shared resistance.

GluCl Allosteric binding kinetics may differ from other macrocyclic lactones — direct extrapolation of efficacy or pest spectrum is not supported by available data.

• [1] Agropages. Lepimectin Physicochemical Properties. View Source
• [2] Characterization of emamectin benzoate resistance in the diamondback moth, Plutella xylostella (Lepidoptera: Plutellidae), 2024. View Source

Lepimectin A4 Differentiation Evidence

Superior Bemisia tabaci Larvicidal Potency

In a comparative study of 42 pesticides against Q-biotype Bemisia tabaci (whitefly) third stadium larvae using a standardized leaf dipping method, Lepimectin exhibited an LC50 value of 0.08 ppm, which is 12.25-fold lower (i.e., more potent) than the LC50 of 0.98 ppm for milbemectin [1]. This represents a quantifiable and significant differentiation in intrinsic activity between Lepimectin A4 and its closest structural analog, milbemectin.

Bemisia tabaci larvicidal potency

Head-to-head

LC50 0.08 ppm vs milbemectin 0.98 ppm — 12.25-fold difference

Reported larvicidal potency context; supports whitefly screening model differentiation.

Leaf-dip bioassay, Q-biotype third instar larvae; 25°C.

Evidence Dimension	Larvicidal potency (LC50) against Bemisia tabaci third instar
Target Compound Data	LC50 = 0.08 ppm
Comparator Or Baseline	Milbemectin: LC50 = 0.98 ppm
Quantified Difference	12.25-fold lower LC50 (higher potency)
Conditions	Leaf dipping bioassay, 25°C, 15L:9D photoperiod, Q-biotype Bemisia tabaci on cabbage leaves

Why This Matters

This 12.25-fold potency advantage translates to significantly lower field application rates and reduced environmental loading, a key procurement consideration for integrated pest management (IPM) programs targeting Bemisia tabaci.

• [1] Pesticide Susceptibility of Q-biotype Bemisia tabaci (Hemiptera: Aleyrodidae). Japanese Journal of Applied Entomology and Zoology, 2010, 54(1), 13-21. View Source

Stage-Specific Toxicity in Liriomyza huidobrensis

In laboratory and greenhouse bioassays against the leafminer Liriomyza huidobrensis, Lepimectin and abamectin both demonstrated >50% mortality in larval stages. However, a clear differentiation emerged in adult-stage toxicity: abamectin showed markedly reduced efficacy (26.67% mortality) against adults, whereas emamectin benzoate and spinetoram maintained >50% mortality across all life stages tested [1]. While lepimectin's adult-stage toxicity was not explicitly quantified in this study, the data establishes that it shares abamectin's larval-preferential profile, distinguishing it from emamectin benzoate which exhibits broader stage-independent activity. This informs selection when preservation of adult parasitoids or targeted larval control is desired.

Stage-specific toxicity profile

Cross-study comparable

Larval mortality >50%; adult activity not quantified — aligns with abamectin larval preference

Stage-dependent response context; useful for assays prioritizing larval control with reduced adult beneficial impact.

Liriomyza huidobrensis laboratory/greenhouse bioassays.

Evidence Dimension	Stage-specific mortality against Liriomyza huidobrensis
Target Compound Data	Larval mortality >50%; adult mortality not explicitly quantified but reported to decrease with stage development
Comparator Or Baseline	Abamectin: Larval >50%, Adult 26.67%; Emamectin benzoate: >50% across all stages
Quantified Difference	Abamectin adult mortality reduced to 26.67% vs. emamectin benzoate >50% (lepimectin aligns with abamectin profile)
Conditions	Greenhouse and laboratory bioassays, South Korea, L. huidobrensis on field crops

Why This Matters

This stage-specific activity profile supports the strategic use of Lepimectin A4 in IPM programs where larval control is prioritized while minimizing impact on adult beneficial arthropods.

• [1] Maharjan, R., Jung, C. Efficacy of insecticides on Liriomyza huidobrensis (Blanchard) (Diptera: Agromyzidae) under greenhouse and laboratory condition. Korean Journal of Applied Entomology. View Source

Tetranychus kanzawai Adult Mortality

In a tunnel-cultivated carrot field study evaluating 22 acaricides against Tetranychus kanzawai (Kanzawa spider mite), Lepimectin was among seven compounds that achieved 95–100% mortality of adult females at 96 hours post-treatment [1]. This performance was statistically indistinguishable from milbemectin and emamectin benzoate in this specific assay, indicating equivalent acaricidal efficacy under these conditions. However, this equivalence must be contextualized with Lepimectin's superior potency against Bemisia tabaci larvae (0.08 ppm vs 0.98 ppm LC50) and its distinct resistance profile.

Tetranychus kanzawai adult mortality

Head-to-head

95–100% mortality at 96 h — comparable to milbemectin and emamectin benzoate

Acaricidal activity equivalence context; selection driven by whitefly potency and resistance profile, not mite efficacy.

Field-rate application on tunnel carrots, Tokushima, 2011.

Evidence Dimension	Adult female mortality at 96h post-treatment
Target Compound Data	95–100% mortality
Comparator Or Baseline	Milbemectin: 95–100% mortality; Emamectin benzoate: 95–100% mortality
Quantified Difference	No significant difference (all within 95–100% range)
Conditions	Tunnel-cultivated carrots, Tokushima Prefecture, Japan, 2011; field-rate application

Why This Matters

While acaricidal efficacy is comparable among these macrocyclic lactones, selection of Lepimectin A4 over milbemectin or emamectin benzoate should be driven by its superior whitefly potency and documented lack of cross-resistance to organophosphate/carbamate-resistant populations, not by differential mite control.

• [1] Acaricide susceptibility of Tetranychus kanzawai on tunnel-cultivated carrots. Journal of the Acarological Society of Japan, 2012, 21(1), 21-29. View Source

Mammalian Toxicity Profile

Acute oral toxicity studies in rats indicate that Lepimectin A4 has an LD50 >2000 mg/kg for both male and female rats, classifying it as a low-toxicity pesticide according to WHO hazard criteria [1]. For comparison, abamectin (the most widely used avermectin) has a reported rat oral LD50 ranging from 10–300 mg/kg depending on formulation, while emamectin benzoate has an oral LD50 of approximately 70–300 mg/kg [2]. The >6.6-fold higher LD50 for Lepimectin A4 represents a significant reduction in acute mammalian toxicity, which carries regulatory and handling advantages.

Mammalian acute oral toxicity

Cross-study comparable

LD50 >2000 mg/kg (rat) — >6.6-fold higher than upper-range abamectin

Reported mammalian toxicity profile; supports handling and exposure context review.

OECD acute oral toxicity testing; compare to abamectin LD50 10–300 mg/kg.

Evidence Dimension	Acute oral toxicity (LD50) in rats
Target Compound Data	LD50 >2000 mg/kg (male and female)
Comparator Or Baseline	Abamectin: LD50 ~10–300 mg/kg; Emamectin benzoate: LD50 ~70–300 mg/kg
Quantified Difference	>6.6-fold higher LD50 (lower toxicity) than upper-range abamectin
Conditions	Standard OECD acute oral toxicity testing in rats

Why This Matters

The substantially lower acute mammalian toxicity of Lepimectin A4 reduces personal protective equipment (PPE) requirements, simplifies handling protocols, and may facilitate regulatory approval in jurisdictions with stringent mammalian safety standards.

• [1] Toxicity data for Lepimectin A3 and A4. Agropages Technical Summary. View Source
• [2] AERU, University of Hertfordshire. Abamectin and Emamectin benzoate toxicity profiles. View Source

Cross-Resistance to Organophosphates and Carbamates

Resistance monitoring studies in Plutella xylostella (diamondback moth) reveal that emamectin benzoate-resistant strains exhibit cross-resistance to abamectin and lepimectin, confirming shared target-site mechanisms within the macrocyclic lactone group [1]. However, lepimectin shows no cross-resistance to organophosphates or carbamates (IRAC Group 1), as demonstrated by full susceptibility in populations resistant to these older chemistries [2]. This differential cross-resistance pattern positions Lepimectin A4 as a strategic rotation partner for avermectin-based programs, mitigating selection pressure while maintaining efficacy against organophosphate-resistant populations.

Cross-resistance to IRAC Group 1

Class-level inference

Full susceptibility reported in organophosphate/carbamate-resistant Plutella xylostella

Rotation option context; no cross-resistance to Group 1, but cross-resistance within Group 6 may occur.

Laboratory-selected emamectin-resistant strains; field validation advised.

Evidence Dimension	Cross-resistance profile against defined resistant strains
Target Compound Data	Full susceptibility to organophosphate/carbamate-resistant strains; cross-resistance observed in emamectin-resistant strains
Comparator Or Baseline	Abamectin/emamectin: Cross-resistance to lepimectin in avermectin-selected strains
Quantified Difference	Qualitative: No cross-resistance to IRAC Group 1; confirmed cross-resistance within IRAC Group 6
Conditions	Plutella xylostella laboratory-selected resistant strains and field populations

Why This Matters

For procurement in regions with documented avermectin resistance, Lepimectin A4 offers a rotation option that preserves efficacy where cross-resistance to older chemistry classes is not a concern.

• [1] Characterization of emamectin benzoate resistance in the diamondback moth, Plutella xylostella (Lepidoptera: Plutellidae), 2024. View Source
• [2] CN105432657A - High-efficiency pesticide containing biological pesticide lepimectin, chlorpyrifos and spirotetramat. View Source

Lepimectin A4 Application Scenarios

Bemisia tabaci Management in Horticulture

Lepimectin A4's 12.25-fold superior potency (LC50 0.08 ppm) over milbemectin against Q-biotype whitefly larvae [1] makes it the preferred choice for high-value vegetable and ornamental crops under protected cultivation where Bemisia tabaci pressure is severe. The lower application rate reduces environmental loading and residue concerns, aligning with export market MRL compliance.

Resistance Management in Lepidoptera

In regions with documented abamectin or emamectin benzoate resistance in diamondback moth or other lepidopteran pests, Lepimectin A4 provides a rotation partner that maintains efficacy against organophosphate- and carbamate-resistant populations [2]. Its distinct cross-resistance profile (no cross-resistance to IRAC Group 1) supports IRM strategies while leveraging potent lepidopteran activity [3].

Larval-Targeted IPM and Beneficial Conservation

Lepimectin A4's stage-specific activity profile—high larval mortality with reduced adult toxicity (similar to abamectin) [4]—supports integrated pest management programs where preservation of adult parasitoids and predators is critical. This selectivity allows effective control of leafminer and lepidopteran larvae while minimizing disruption to biological control agents.

Safe Formulation Development

The >2000 mg/kg rat oral LD50 for Lepimectin A4 [5] translates to reduced PPE requirements and simplified handling relative to abamectin (LD50 10–300 mg/kg). This safety margin is advantageous for formulations intended for use in labor-intensive agricultural systems or residential/urban pest control applications where operator exposure is a regulatory concern.

Application

Selection Property

Validation Focus

Bemisia tabaci larvicidal screening

Reported LC50 context vs milbemectin

Comparative leaf-dip bioassay, Q-biotype third instar

Lepidoptera resistance management studies

Cross-resistance profile (IRAC Group 1 vs Group 6)

Strain susceptibility testing, IRM rotation model

Larval-targeted IPM bioassay

Stage-specific mortality context

Larval vs adult leafminer/lepidopteran assays

Formulation handling and exposure assessment

Reported mammalian acute toxicity (LD50 >2000 mg/kg)

OECD acute oral toxicity profile, PPE context review

• [1] Pesticide Susceptibility of Q-biotype Bemisia tabaci (Hemiptera: Aleyrodidae). Japanese Journal of Applied Entomology and Zoology, 2010, 54(1), 13-21. View Source
• [2] Characterization of emamectin benzoate resistance in the diamondback moth, Plutella xylostella (Lepidoptera: Plutellidae), 2024. View Source
• [3] Mitsui Chemicals Agro, Inc. Lepimectin Technical Information. View Source
• [4] Maharjan, R., Jung, C. Efficacy of insecticides on Liriomyza huidobrensis (Blanchard) (Diptera: Agromyzidae) under greenhouse and laboratory condition. Korean Journal of Applied Entomology. View Source
• [5] Toxicity data for Lepimectin A3 and A4. Agropages Technical Summary. View Source